2-(4-((4-Ethoxyphenyl)sulfonyl)piperazin-1-yl)ethanol

• IUPAC Name: 2-[4-(4-ethoxyphenyl)sulfonylpiperazin-1-yl]ethanol
• InChI: InChI=1S/C14H22N2O4S/c1-2-20-13-3-5-14(6-4-13)21(18,19)16-9-7-15(8-10-16)11-12-17/h3-6,17H,2,7-12H2,1H3
• InChI Key: KDVPCOZIRXIGDG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)CCO
• Molecular Formula: C14H22N2O4S
• Molecular Weight: 314.40 g/mol

Description

2-(4-((4-Ethoxyphenyl)sulfonyl)piperazin-1-yl)ethanol is a chemical compound that belongs to the family of piperazine derivatives. It is commonly used in scientific research and has various applications in the field of medicine, particularly in the study of the central nervous system.

Mechanism of Action

Target of Action

Structurally similar compounds have been found to interact withAlpha1-Adrenergic Receptors (α1-AR) . These receptors are a class of G-protein-coupled receptors (GPCRs) and are among the most studied . They play a crucial role in the contraction of smooth muscles in blood vessels, lower urinary tract, and prostate .

Mode of Action

Compounds with similar structures have been shown to exhibitalpha1-adrenergic affinity . This suggests that they may interact with α1-ARs, potentially leading to changes in smooth muscle contraction .

Biochemical Pathways

Α1-ars, which are potential targets of this compound, are associated with numerous neurodegenerative and psychiatric conditions . Therefore, it can be inferred that this compound might influence the biochemical pathways related to these conditions.

Pharmacokinetics

Similar compounds have been subjected to adme calculations, identifying promising lead compounds . These calculations are crucial in determining a compound’s bioavailability.

Result of Action

The interaction of similar compounds with α1-ars suggests potential effects on smooth muscle contraction, which could influence various physiological processes .

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(4-((4-Ethoxyphenyl)sulfonyl)piperazin-1-yl)ethanol in lab experiments is its ability to modulate the GABAergic system. This makes it a useful tool for investigating the mechanisms of action of various drugs that affect the central nervous system. However, one of the limitations of using this compound is its potential toxicity, which can affect the results of experiments.

Future Directions

There are many future directions for the use of 2-(4-((4-Ethoxyphenyl)sulfonyl)piperazin-1-yl)ethanol in scientific research. One potential direction is the development of new drugs for the treatment of neurological disorders such as anxiety, depression, and schizophrenia. Another potential direction is the investigation of the compound's effects on various receptors in the central nervous system, including the serotonin and dopamine receptors. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.
Conclusion
In conclusion, this compound is a useful tool in scientific research, particularly in the study of the central nervous system. Its ability to modulate the GABAergic system makes it a valuable tool for investigating the mechanisms of action of various drugs. However, its potential toxicity and limitations should be carefully considered when using this compound in lab experiments. There are many future directions for the use of this compound in scientific research, and further investigation is needed to fully understand its potential therapeutic applications.

Synthesis Methods

The synthesis of 2-(4-((4-Ethoxyphenyl)sulfonyl)piperazin-1-yl)ethanol involves the reaction of 4-((4-Ethoxyphenyl)sulfonyl)piperazine with ethylene oxide. The reaction is carried out in the presence of a catalyst and under specific conditions to ensure high yield and purity of the product. The resulting compound is a white crystalline powder that is soluble in water and organic solvents.

Scientific Research Applications

2-(4-((4-Ethoxyphenyl)sulfonyl)piperazin-1-yl)ethanol has various scientific research applications, particularly in the study of the central nervous system. It is commonly used as a tool to investigate the mechanisms of action of various drugs that affect the central nervous system. It is also used in the development of new drugs for the treatment of neurological disorders such as anxiety, depression, and schizophrenia.